Cas no 88096-02-0 (Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]-)
88096-02-0 structure
Product Name:Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]-
CAS No:88096-02-0
MF:C9H17NO4S
MW:235.300581693649
CID:645317
PubChem ID:3518587
Update Time:2025-10-28
Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]-
- 5-(3-amino-3-carboxypropyl)sulfanylpentanoic acid
- 5-[(3-AMINO-3-CARBOXYPROPYL)SULFANYL]PENTANOIC ACID
- (R,S)-5-(3-amino-3-carboxy-propylsulfanyl)-pentanoic acid
- BDBM50189917
- CHEMBL211229
- starbld0005187
- DTXSID301007933
- cbhcy
- 88096-02-0
- 5-(3-Amino-3-carboxypropyl)sulfanyl-pentanoic acid
- 5-((3-Amino-3-carboxypropyl)thio)pentanoic acid
- 5-(3-amino-3-carboxypropylthio)pentanoic acid
- AKOS040746672
- DTXSID00393247
-
- Inchi: 1S/C9H17NO4S/c10-7(9(13)14)4-6-15-5-2-1-3-8(11)12/h7H,1-6,10H2,(H,11,12)(H,13,14)
- InChI Key: BMONDXDFXRPNKQ-UHFFFAOYSA-N
- SMILES: S(CCC(C(=O)O)N)CCCCC(=O)O
Computed Properties
- Exact Mass: 235.08782920g/mol
- Monoisotopic Mass: 235.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 126Ų
Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]- Pricemore >>
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Pentanoic acid, 5-[(3-amino-3-carboxypropyl)thio]- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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